Pyridine,3-nitro-2-phenoxy-5-(trifluoromethyl)-

• Molecular Formula: C12H7F3N2O3
• Molecular Weight: 284.19 g/mol
• IUPAC Name: 3-nitro-2-phenoxy-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C12H7F3N2O3/c13-12(14,15)8-6-10(17(18)19)11(16-7-8)20-9-4-2-1-3-5-9/h1-7H
• InChI Key: IPFSACPHTZNUCB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)[N+](=O)[O-]

Description

Pyridine,3-nitro-2-phenoxy-5-(trifluoromethyl)- is a useful research compound. Its molecular formula is C12H7F3N2O3 and its molecular weight is 284.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-3-nitro-5-(trifluoromethyl)pyridine (1280 mg) in dimethylformamide (18 mL) were added phenol (800 mg) and cesium carbonate (5530 mg). The reaction mixture was stirred at 60° C. for 3 hours. The reaction mixture was diluted with ethyl acetate and washed with water and a saturated sodium chloride aqueous solution. The obtained organic layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The obtained residue was purified on silica gel column chromatography (hexane:ethyl acetate=1:19) to give the titled compound (370 mg) having the following physical data.